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Compound of Interest

Compound Name: Dimethyl 4-bromophthalate

Cat. No.: B1312631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dimethyl 4-
bromophthalate, a chemical intermediate used in various research and development

applications. The following sections detail the physical and chemical properties, hazard

identification, handling and storage procedures, and emergency protocols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Dimethyl 4-bromophthalate is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Table 1: Physical and Chemical Properties of Dimethyl 4-bromophthalate
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Property Value

CAS Number 87639-57-4

Molecular Formula C₁₀H₉BrO₄

Molecular Weight 273.08 g/mol

Appearance White to off-white solid or crystalline powder

Melting Point 33-42 °C

Boiling Point 177-178 °C at 13 Torr

Flash Point 138 °C

Hazard Identification and GHS Classification
Dimethyl 4-bromophthalate is classified as a hazardous substance. A summary of its GHS

classification is provided in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Pictogram:

alt text

Signal Word: Warning
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Precautionary Statements
The following precautionary statements (Table 3) should be strictly adhered to when handling

Dimethyl 4-bromophthalate.[1]

Table 3: GHS Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1312631?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0418823.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Toxicological Information
Specific quantitative toxicity data, such as LD50 values, for Dimethyl 4-bromophthalate are

not readily available in published literature. However, to provide a conservative estimate of its

potential toxicity, data for the related compound Dimethyl Phthalate (CAS: 131-11-3) is

presented in Table 4. It is crucial to note that while structurally related, the toxicological

properties of Dimethyl 4-bromophthalate may differ.

Table 4: Acute Toxicity Data for Dimethyl Phthalate (CAS: 131-11-3)

Route of Exposure Species LD50 Value

Oral Rat 6800 mg/kg[2]

Dermal Rat >38000 mg/kg[2][3]

Dermal Guinea Pig >4800 mg/kg[3]

Dimethyl Phthalate is reported to cause minimal skin and eye irritation in animal studies.[3]

Experimental Protocol: Safe Handling Procedure
The following is a general protocol for the safe handling of Dimethyl 4-bromophthalate in a

laboratory setting. This protocol is based on the synthesis procedure found in the literature and

general best practices for handling solid chemicals.[1]

Objective: To safely handle and use Dimethyl 4-bromophthalate for experimental purposes

while minimizing exposure and risk.
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Materials:

Dimethyl 4-bromophthalate

Appropriate solvents and reagents for the experiment

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Chemical fume hood

Spatula, weighing paper, and other necessary lab equipment

Labeled waste container

Procedure:

Preparation:

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

Verify that the safety shower and eyewash station are accessible and operational.

Don all required PPE before handling the chemical.

Weighing and Dispensing:

Perform all weighing and dispensing of Dimethyl 4-bromophthalate inside a certified

chemical fume hood to avoid inhalation of dust particles.

Use a clean spatula and weighing paper.

Carefully transfer the desired amount of the solid to the reaction vessel.

Close the container of Dimethyl 4-bromophthalate tightly immediately after use.

Experimental Use:

Conduct all subsequent experimental steps involving Dimethyl 4-bromophthalate within

the chemical fume hood.
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Avoid direct contact with the skin and eyes.

If heating is required, use a well-controlled heating mantle and monitor the reaction

closely.

Waste Disposal:

Dispose of all waste materials, including contaminated weighing paper, gloves, and any

residual chemical, in a clearly labeled hazardous waste container.

Follow all institutional and local regulations for hazardous waste disposal.

Decontamination:

Clean the work area and any contaminated equipment thoroughly with an appropriate

solvent.

Wash hands thoroughly with soap and water after the procedure is complete and before

leaving the laboratory.

Visualizations
Diagram 1: Safe Handling Workflow for Dimethyl 4-bromophthalate

Preparation Handling Post-Handling

1. Prepare Workspace
(Fume Hood, PPE)

2. Weighing &
Dispensing

3. Experimental
Use 4. Waste Disposal 5. Decontamination

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Dimethyl 4-bromophthalate.

Diagram 2: Emergency Response for Accidental Exposure
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Immediate Actions

Accidental Exposure

Skin Contact:
- Remove contaminated clothing

- Wash with soap & water

Eye Contact:
- Rinse with water for 15 min

- Seek medical attention

Inhalation:
- Move to fresh air

- Seek medical attention

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedures for accidental exposure to Dimethyl 4-
bromophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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